Cas no 1889978-10-2 (2-(5-bromo-1H-indol-2-yl)-2-hydroxyacetic acid)

• Product Name: 2-(5-bromo-1H-indol-2-yl)-2-hydroxyacetic acid
• CAS No: 1889978-10-2
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 6089223
• PubChem ID: 115072024
• Update Time: 2025-10-31

2-(5-bromo-1H-indol-2-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-1H-indol-2-yl)-2-hydroxyacetic acid
• 1889978-10-2
• EN300-1921051

• Inchi： 1S/C10H8BrNO3/c11-6-1-2-7-5(3-6)4-8(12-7)9(13)10(14)15/h1-4,9,12-13H,(H,14,15)
• InChI Key： WIDZRKRHICPSGQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C(C(=O)O)O)N2

Computed Properties

• Exact Mass: 268.96876g/mol
• Monoisotopic Mass: 268.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 73.3Ų

Additional information on 2-(5-bromo-1H-indol-2-yl)-2-hydroxyacetic acid

Introduction to 2-(5-bromo-1H-indol-2-yl)-2-hydroxyacetic acid (CAS No. 1889978-10-2) and Its Emerging Applications in Chemical Biology

2-(5-bromo-1H-indol-2-yl)-2-hydroxyacetic acid, identified by the chemical identifier CAS No. 1889978-10-2, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a brominated indole moiety linked to a hydroxyacetic acid backbone, exhibits a unique combination of pharmacophoric features that make it a promising candidate for further exploration in drug discovery and therapeutic development.

The indole scaffold, particularly when substituted with halogens such as bromine, has been widely recognized for its role in modulating biological pathways. The presence of a bromine atom at the 5-position of the indole ring enhances the electrophilicity of the molecule, making it more susceptible to interactions with various biological targets. This property has been exploited in the design of small-molecule inhibitors and probes that target enzymes and receptors involved in critical cellular processes.

2-hydroxyacetic acid, also known as glycolic acid when fully hydrated, is a well-characterized β-hydroxy acid with applications ranging from cosmetic formulations to pharmaceuticals. Its incorporation into the molecular framework of 2-(5-bromo-1H-indol-2-yl)-2-hydroxyacetic acid introduces both metabolic stability and functional diversity. The hydroxyl group at the 2-position of the acetic acid moiety provides a site for further derivatization, enabling the synthesis of analogs with tailored biological activities.

Recent advancements in computational chemistry and structure-based drug design have facilitated the identification of novel bioactive molecules derived from heterocyclic compounds. The brominated indole derivative CAS No. 1889978-10-2 has been subjected to virtual screening and high-throughput virtual screening (HTVS) campaigns to identify potential interactions with protein targets. These studies have highlighted its potential as an inhibitor of kinases and other enzymes implicated in cancer progression, inflammation, and neurodegenerative diseases.

In vitro studies have demonstrated that 2-(5-bromo-1H-indol-2-yl)-2-hydroxyacetic acid exhibits inhibitory activity against several kinases, including Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). The bromine atom at the 5-position of the indole ring appears to be crucial for binding to the ATP-binding pockets of these enzymes, thereby disrupting their catalytic activity. Additionally, the hydroxyacetic acid moiety may contribute to interactions with residues on the enzyme surface, further stabilizing the inhibitor-enzyme complex.

The compound's potential therapeutic applications have been further explored through its interaction with transcription factors and signaling pathways. For instance, studies suggest that CAS No. 1889978-10-2 can modulate the activity of nuclear factor kappa B (NF-κB), a key regulator of inflammatory responses. By inhibiting NF-κB activation, this compound may offer a strategy for developing treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Emerging evidence also indicates that 2-(5-bromo-1H-indol-2-yl)-2-hydroxyacetic acid possesses antioxidant properties. The hydroxyl group on the acetic acid moiety can participate in redox reactions, helping to neutralize reactive oxygen species (ROS) that are implicated in oxidative stress-related pathologies. This antioxidant activity may contribute to its potential use in neuroprotective therapies aimed at mitigating damage caused by neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of CAS No. 1889978-10-2 has been optimized to ensure high yield and purity, making it feasible for large-scale production and preclinical testing. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the indole core efficiently. These approaches not only enhance synthetic efficiency but also allow for easy modification of the molecular structure to explore new pharmacological profiles.

The pharmacokinetic properties of 2-(5-bromo-1H-indol-2-yl)-2-hydroxyacetic acid have been evaluated through preclinical studies conducted in animal models. Initial results suggest favorable oral bioavailability and reasonable tissue distribution, indicating its potential for systemic administration. Further investigations are ongoing to assess its metabolic stability and excretion pathways, which are critical parameters for determining its suitability for clinical translation.

The development of novel therapeutic agents often involves a multidisciplinary approach, integrating insights from medicinal chemistry, biochemistry, pharmacology, and computational biology. The case of CAS No. 1889978-10-2 exemplifies this collaborative effort, where structural modifications based on computational predictions have led to compounds with enhanced biological activity. Such integrative strategies are essential for accelerating the discovery and development of new drugs that address unmet medical needs.

In conclusion,CAS No. 1889978-10-2, or (5-bromoindolyl)glycolic acid, represents a compelling example of how structural innovation can lead to bioactive molecules with therapeutic potential. Its unique combination of pharmacophoric elements makes it a valuable scaffold for further exploration in chemical biology and drug discovery. As research continues to uncover new biological functions and mechanisms associated with this compound,CAS No. 1889978-10-2 is poised to play an important role in shaping future therapeutic interventions across multiple disease areas.